Cas no 1807089-78-6 (Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate
• CAS No: 1807089-78-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4880981
• Update Time: 2025-06-12

Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)3-2-4(9)7(13)12-5(3)6(10)11/h2,6H,1H3,(H,12,13)
• InChI Key： VTSYAUMCDAALDX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(C(N1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate

Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate (CAS No. 1807089-78-6) in Modern Chemical and Pharmaceutical Research

Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate, identified by its CAS number 1807089-78-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple fluorine and hydroxyl substituents, along with a difluoromethyl group, endows this molecule with unique chemical properties that make it particularly valuable in the development of novel therapeutic agents.

The structural features of Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate contribute to its potential biological activity. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, while the fluorine atoms can modulate pharmacokinetic properties such as bioavailability and lipophilicity. These attributes are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. The hydroxyl group, on the other hand, provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for infectious diseases and chronic conditions. Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate has emerged as a promising scaffold for the discovery of novel antimicrobial and anti-inflammatory agents. Its structural motifs are reminiscent of known bioactive compounds that interact with essential cellular targets. For instance, derivatives of this compound have shown potential in inhibiting enzymes involved in bacterial metabolism and viral replication.

The fluorinated pyridine core is particularly noteworthy for its role in medicinal chemistry. Fluorinated aromatic compounds are widely recognized for their ability to improve drug efficacy by enhancing interactions with biological targets. The electron-withdrawing nature of fluorine atoms can strengthen binding affinities through dipole interactions and hydrogen bonding, while also influencing solubility and permeability across biological membranes. This makes Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate a versatile building block for drug discovery campaigns.

A notable application of this compound lies in its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By incorporating the difluoromethyl- and fluoro-substituted pyridine moiety into kinase inhibitors, researchers aim to achieve higher selectivity and potency against target enzymes. Preliminary studies have demonstrated that derivatives of Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate exhibit promising inhibitory activity against certain kinases, making them attractive candidates for further development.

The hydroxyl group at the 6-position of the pyridine ring provides an additional degree of freedom for structural optimization. This functional group can be modified through various chemical reactions, such as esterification, etherification, or oxidation, to generate a diverse library of analogs. Such modifications allow medicinal chemists to fine-tune physicochemical properties while maintaining or enhancing biological activity. The ability to systematically explore these modifications makes Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate a valuable asset in hit-to Lead optimization processes.

The growing interest in fluorinated compounds is also driven by their role in improving drug delivery systems. Fluorinated moieties can enhance stability against metabolic degradation, allowing for longer circulation times within the body. Additionally, fluorine atoms can be incorporated into prodrugs designed to release active pharmaceutical ingredients under specific physiological conditions. This capability is particularly relevant for developing targeted therapies that maximize therapeutic efficacy while minimizing side effects.

In conclusion, Methyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate (CAS No. 1807089-78-6) represents a significant advancement in the realm of chemical and pharmaceutical research. Its unique structural features offer numerous opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.